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Compound of Interest

Compound Name: Dicyclopropylmethanol

Cat. No.: B083125 Get Quote

Essential Safety and Handling Guide for
Dicyclopropylmethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dicyclopropylmethanol in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Hazard Identification and Classification
Dicyclopropylmethanol is classified as a hazardous chemical. It is a flammable liquid and

vapor that can cause severe skin burns, serious eye damage, and may cause respiratory

irritation.[1][2] It is also harmful if swallowed.[1][3]

Hazard Classification Category

Flammable liquids Category 3

Acute toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B / 2

Serious Eye Damage/Eye Irritation Category 1 / 2A

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Dicyclopropylmethanol, the

following personal protective equipment is mandatory.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 (EU) or OSHA

29 CFR 1910.133 standards.

[1] A face shield should be

worn in situations with a high

risk of splashing.[4][5]

Protects against splashes and

vapors which can cause

serious eye damage.[1][5]

Skin Protection

Wear appropriate protective

gloves (chemical-resistant,

e.g., nitrile or neoprene) and

clothing to prevent skin

exposure.[1][4] A lab coat

should be worn and buttoned.

[4]

Prevents direct contact which

can cause skin irritation or

severe burns.[1][6]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1] If exposure limits are

exceeded or irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

required.[1]

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][2]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for safety.

Safe Handling Procedures
Preparation:
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably inside a chemical fume hood.[1]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[1][6] Use

non-sparking tools and explosion-proof electrical equipment.[1][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1][6]

Handling:

Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mists.[1]

Wash hands thoroughly after handling the substance.[1][7]

Do not eat, drink, or smoke in the handling area.[1][7]

After Handling:

Keep the container tightly closed when not in use.[1][7]

Clean the work area and any equipment used.

Storage Plan
Store in a dry, cool, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store away from heat, sparks, open flames, and other ignition sources.[1]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

strong bases, and strong reducing agents.[1]

Emergency and Disposal Plan
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[1]

Spill and Leak Response
Evacuate personnel from the area.

Ensure adequate ventilation and remove all ignition sources.[6]

Wear appropriate personal protective equipment.

Contain the spill using inert absorbent material (e.g., sand, vermiculite).[1][8]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Do not let the product enter drains or waterways.[3][7]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[1][6]
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Do not mix with other waste. Leave chemicals in their original containers.[3]

Quantitative Data
The following table summarizes key quantitative data for Dicyclopropylmethanol.
Occupational exposure limits have not been established.[1][6]

Property Value

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol [2]

Appearance Colorless liquid[1]

Odor Sweet[1]

Boiling Point 123 - 124 °C @ 738 mmHg[1]

Melting Point -60 °C / -76 °F[1]

Flash Point 35 °C / 95 °F[1]

Autoignition Temperature 310 °C / 590 °F[1]

Specific Gravity 0.890[1]

Experimental Protocols
This document provides safety and handling information and does not cite specific

experimental protocols. Users should consult their institution's specific experimental guidelines

and standard operating procedures.

Workflow for Safe Handling of
Dicyclopropylmethanol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-818123&DocumentType=MSD&Language=EN&Country=GB
https://www.benchchem.com/product/b083125?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.chemicalbook.com/msds/dicyclopropylmethanol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/84336
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296821000&countryCode=US&language=en
https://www.benchchem.com/product/b083125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Emergency Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Workspace Safety
(Fume Hood, Eyewash, Safety Shower)

Eliminate Ignition Sources

Handle/Transfer Chemical
(Use Non-Sparking Tools)

Fire Response

If Fire Occurs

Avoid Inhalation, Skin/Eye ContactStore Properly in a Cool,
Dry, Well-Ventilated Area

Spill Response

If Spill Occurs

Exposure Response
(First Aid)

If Exposure Occurs

Clean Work Area and Equipment

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dicyclopropylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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